Cas no 40483-34-9 (1(2H)-Isoquinolinone, 8-methoxy-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 8-methoxy-3-methyl-
• CAS No: 40483-34-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5262046
• Update Time: 2025-05-23

1(2H)-Isoquinolinone, 8-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 8-methoxy-3-methyl-

• Inchi： 1S/C11H11NO2/c1-7-6-8-4-3-5-9(14-2)10(8)11(13)12-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZKJKTEMJENNRRW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2OC)C=C(C)N1

Additional information on 1(2H)-Isoquinolinone, 8-methoxy-3-methyl-

Introduction to 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- (CAS No. 40483-34-9)

1(2H)-Isoquinolinone, 8-methoxy-3-methyl-, identified by its Chemical Abstracts Service (CAS) number 40483-34-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 1(2H)-Isoquinolinone, 8-methoxy-3-methyl-, particularly the presence of a methoxy group at the 8-position and a methyl group at the 3-position, contribute to its unique chemical properties and biological interactions.

The isoquinoline scaffold is a privileged structure in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The methoxy and methyl substituents in 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- enhance its solubility and metabolic stability, making it a promising candidate for further development into therapeutic agents. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in cancer progression and neurodegenerative diseases.

In the realm of academic research, 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- has been investigated for its ability to interact with specific enzymes and receptors. For instance, studies have demonstrated its binding affinity to certain protein kinases and transcription factors, which are critical targets in oncology research. The methoxy group at the 8-position plays a pivotal role in stabilizing the compound's interaction with these targets, thereby enhancing its pharmacological efficacy.

Moreover, the compound's structural analogs have been explored for their potential in treating neurological disorders. The isoquinoline core is known to cross the blood-brain barrier efficiently, a property that is essential for therapeutic compounds targeting central nervous system (CNS) disorders. The presence of both methoxy and methyl groups in 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- not only improves its pharmacokinetic profile but also allows for fine-tuning of its biological activity through structural modifications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- with biological targets with high accuracy. Molecular docking simulations have revealed that this compound can bind to specific pockets on target proteins with high affinity, suggesting its potential as an inhibitor or modulator of these proteins. These findings have laid the groundwork for designing novel derivatives with enhanced therapeutic properties.

The synthesis of 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the methoxy group at the 8-position and the methyl group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize side reactions and maximize efficiency, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 1(2H)-Isoquinolinone, 8-methoxy-3-methyl- (CAS No. 40483-34-9) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique chemical properties and biological activities make it a valuable asset in drug discovery efforts aimed at treating cancer and neurodegenerative diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in modern medicine.